3-(2-methyloxetan-2-yl)benzaldehyde
Overview
Description
3-(2-methyloxetan-2-yl)benzaldehyde (3-MOB) is an organic compound that is widely used in a variety of scientific research applications. It is a colorless solid with a molecular weight of 182.2 g/mol. 3-MOB is a derivative of benzaldehyde and can be used in the synthesis of other compounds. Its chemical structure consists of an aldehyde group attached to the benzene ring, with a methyloxetane group on the other side. 3-MOB is a versatile compound that has many applications in the field of biochemistry, physiology, and other related fields.
Scientific Research Applications
3-(2-methyloxetan-2-yl)benzaldehyde has a variety of scientific research applications. It is used in the synthesis of various compounds, including pharmaceuticals, pesticides, and other chemicals. It is also used in the synthesis of biologically active compounds, such as hormones, enzymes, and other molecules. 3-(2-methyloxetan-2-yl)benzaldehyde is also used in the synthesis of polymers, such as polyesters and polyurethanes. Additionally, it is used in the manufacture of dyes and pigments.
Mechanism of Action
The mechanism of action of 3-(2-methyloxetan-2-yl)benzaldehyde is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It is also believed to inhibit the activity of certain proteins, such as phosphodiesterase-4 (PDE-4). Additionally, 3-(2-methyloxetan-2-yl)benzaldehyde is believed to interact with certain receptors, such as the G-protein coupled receptor (GPCR).
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-methyloxetan-2-yl)benzaldehyde are not yet fully understood. However, it is believed to have anti-inflammatory and analgesic properties. It is also believed to have antioxidant and antifungal properties. Additionally, 3-(2-methyloxetan-2-yl)benzaldehyde is believed to have anti-tumor properties, as well as the ability to modulate the activity of certain enzymes and proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-methyloxetan-2-yl)benzaldehyde in laboratory experiments include its low cost and availability, its stability and solubility, and its ability to be synthesized using a variety of methods. The limitations of using 3-(2-methyloxetan-2-yl)benzaldehyde include its potential toxicity, its potential for contamination, and its potential to react with other compounds.
Future Directions
The future directions for 3-(2-methyloxetan-2-yl)benzaldehyde research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the field of medicine. Additionally, further research into its potential toxicity and its potential to interact with other compounds is needed. Additionally, further research into its potential uses in the field of biotechnology, such as in the production of pharmaceuticals and other compounds, is needed. Finally, further research into its potential uses in the fields of agriculture and environmental science is needed.
Synthesis Methods
3-(2-methyloxetan-2-yl)benzaldehyde can be synthesized by a variety of methods. One of the most commonly used methods is the Knoevenagel condensation reaction. This reaction involves the use of an aldehyde, such as benzaldehyde, and a methyl-substituted oxetane, such as 2-methyloxetane. The two reactants are combined in the presence of a base catalyst, such as sodium hydroxide, and heated to form the desired product. Other methods of synthesis include the use of Grignard reagents and the use of a Wittig reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-methyloxetan-2-yl)benzaldehyde involves the conversion of 2-methyloxetan-2-ol to the corresponding aldehyde, which is then reacted with benzaldehyde to form the final product.", "Starting Materials": [ "2-methyloxetan-2-ol", "Benzaldehyde", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2-methyloxetan-2-ol to 2-methyloxetan-2-aldehyde", "2-methyloxetan-2-ol is reacted with sodium borohydride in methanol to form the corresponding aldehyde. The reaction is carried out at room temperature for 2-3 hours.", "Step 2: Purification of 2-methyloxetan-2-aldehyde", "The crude product is purified by distillation under reduced pressure to obtain pure 2-methyloxetan-2-aldehyde.", "Step 3: Condensation of 2-methyloxetan-2-aldehyde with benzaldehyde", "2-methyloxetan-2-aldehyde is reacted with benzaldehyde in the presence of acetic acid and sodium hydroxide. The reaction is carried out at room temperature for 4-6 hours.", "Step 4: Isolation of 3-(2-methyloxetan-2-yl)benzaldehyde", "The crude product is purified by column chromatography using a mixture of methanol and water as the eluent to obtain pure 3-(2-methyloxetan-2-yl)benzaldehyde." ] } | |
CAS RN |
2172253-19-7 |
Product Name |
3-(2-methyloxetan-2-yl)benzaldehyde |
Molecular Formula |
C11H12O2 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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